3-(2-Amino-1,3-thiazol-4-yl)cyclobutan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-(2-Amino-1,3-thiazol-4-yl)cyclobutan-1-one” is a chemical compound that contains a thiazole ring. Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom . The compounds containing thiazole moieties are a prominent structural feature in a variety of natural products, such as vitamin B and penicillin .
Molecular Structure Analysis
The molecular weight of a similar compound, “3-(2-amino-1,3-thiazol-4-yl)cyclobutan-1-ol”, is 170.24 . Thiazoles are planar, and their aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .Physical And Chemical Properties Analysis
The physical form of a similar compound, “3-(2-amino-1,3-thiazol-4-yl)cyclobutan-1-ol”, is a powder . Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .Scientific Research Applications
Antimicrobial Activity
Thiazoles, which include “3-(2-Amino-1,3-thiazol-4-yl)cyclobutan-1-one”, have been found to have antimicrobial properties . For example, sulfazole, a derivative of thiazole, is used as an antimicrobial drug .
Antiretroviral Activity
Thiazoles also have antiretroviral properties. Ritonavir, a drug used in the treatment of HIV/AIDS, contains a thiazole moiety . Some derivatives of “3-(2-Amino-1,3-thiazol-4-yl)cyclobutan-1-one” have shown limited anti-HIV activity and selectivity .
Antifungal Activity
Thiazoles have been found to have antifungal properties. Abafungin, an antifungal drug, contains a thiazole moiety .
Anticancer Activity
Thiazoles have been found to have anticancer properties. Tiazofurin, an anticancer drug, contains a thiazole moiety . The 2-amino-1,3,4-thiadiazole structure, which is similar to “3-(2-Amino-1,3-thiazol-4-yl)cyclobutan-1-one”, has emerged as a promising foundation for the development of anticancer agents .
Anti-Alzheimer Activity
Thiazoles have been found to have anti-Alzheimer properties . They are being studied for their potential use in the treatment of Alzheimer’s disease.
Antihypertensive Activity
Thiazoles have been found to have antihypertensive properties . They are being studied for their potential use in the treatment of hypertension.
Antioxidant Activity
Thiazoles have been found to have antioxidant properties . Some derivatives of “3-(2-Amino-1,3-thiazol-4-yl)cyclobutan-1-one” have shown potent antioxidant activity .
Hepatoprotective Activity
Thiazoles have been found to have hepatoprotective properties . They are being studied for their potential use in the treatment of liver diseases.
Future Directions
Thiazoles and their derivatives have gained considerable attention because of their broad applications in different fields . Future research could focus on the modification of thiazole-based compounds at different positions to generate new molecules with potent antitumor, antioxidant, and antimicrobial activities .
properties
IUPAC Name |
3-(2-amino-1,3-thiazol-4-yl)cyclobutan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2OS/c8-7-9-6(3-11-7)4-1-5(10)2-4/h3-4H,1-2H2,(H2,8,9) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEHVLWVUEBGNLV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1=O)C2=CSC(=N2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Amino-1,3-thiazol-4-yl)cyclobutan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.